N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE

• IUPAC Name: N-[4-[(4-acetamidophenyl)sulfonyl-(5-chloro-2-methoxyphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C23H22ClN3O7S2/c1-15(28)25-18-5-9-20(10-6-18)35(30,31)27(22-14-17(24)4-13-23(22)34-3)36(32,33)21-11-7-19(8-12-21)26-16(2)29/h4-14H,1-3H3,(H,25,28)(H,26,29)
• InChI Key: CZVURRDTUCRLDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(C2=C(C=CC(=C2)Cl)OC)S(=O)(=O)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C23H22ClN3O7S2
• Molecular Weight: 552.0 g/mol

Description

N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE is a complex organic compound with a molecular structure that includes acetylamino, phenyl, sulfonyl, chloro, and methoxy groups. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE involves multiple steps. The process typically starts with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. Common synthetic routes include:

Sulfonylation: The addition of a sulfonyl group to the phenyl ring.

Coupling Reactions: The combination of intermediate compounds to form the final product.

Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl groups to thiol groups.

Hydrolysis: The compound can undergo hydrolysis to break down into its constituent parts.

Common reagents and conditions used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and acidic or basic conditions for hydrolysis. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Inhibiting Enzymes: Binding to and inhibiting the activity of specific enzymes involved in biological processes.

Modulating Receptors: Interacting with cellular receptors to alter signal transduction pathways.

Inducing Apoptosis: Triggering programmed cell death in cancer cells.

The exact molecular targets and pathways involved depend on the specific biological context and the concentration of the compound.

Comparison with Similar Compounds

N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE can be compared with other similar compounds, such as:

N-Acetyl-4,4’-diaminodiphenylsulfone: Known for its antimicrobial properties.

Acetyldapsone: Used in the treatment of leprosy and other bacterial infections.

Monoacetyldapsone: A derivative of dapsone with similar biological activities.

The uniqueness of N-{4-[({[4-(ACETYLAMINO)PHENYL]SULFONYL}-5-CHLORO-2-METHOXYANILINO)SULFONYL]PHENYL}ACETAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties.